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Compound of Interest

Compound Name: Soda lime

Cat. No.: B591003 Get Quote

Technical Support Center: Soda Lime
This guide provides troubleshooting information and frequently asked questions regarding the

use of soda lime for carbon dioxide (CO₂) absorption in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the primary indicator that my soda lime is exhausted?

A1: The most common and immediate indicator is a color change in the soda lime granules.[1]

Most soda limes contain a pH-sensitive indicator dye, such as ethyl violet, which changes

color as the material absorbs CO₂.[2][3][4] The typical change is from white or off-white to

purple or pink.[1][5][6]

Q2: What does the color change signify chemically?

A2: The color change is triggered by a drop in pH.[1] Fresh soda lime is highly alkaline (pH

~13.5-14).[3][7] As it absorbs CO₂, carbonic acid (H₂CO₃) is formed, which then reacts with the

hydroxides in the soda lime.[2] This neutralization reaction lowers the pH. When the pH drops

below a certain threshold (e.g., pH 10 for ethyl violet), the indicator dye changes color,

signaling that the absorbent's capacity is diminishing.[3]

Q3: How much of the canister should change color before I need to replace it?

A3: A general guideline is to replace the soda lime when approximately two-thirds of the

absorbent canister has changed color.[1][6]
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Q4: Is the color change a completely reliable indicator of exhaustion?

A4: No, the color change is a useful but not always reliable indicator.[1][3][8] Several factors

can give a false sense of security:

Color Reversion: After a period of rest, the exhausted purple color can revert to white.[1] This

is due to a slow regeneration of sodium hydroxide which raises the pH, but it does not

restore the CO₂ absorption capacity.[3] Upon reuse, the purple color will return rapidly.[1]

Dehydration: Soda lime requires moisture for the chemical reaction to occur. If the granules

become too dry, they may not change color even when exhausted.[8]

Channeling: Gas may flow through a narrow channel in the canister, exhausting only a small,

potentially hidden portion of the soda lime while the rest appears fresh.[1]

Dye Deactivation: Prolonged exposure to bright fluorescent lights can deactivate the ethyl

violet indicator.[9]

Q5: Besides color change, what are other signs of soda lime exhaustion?

A5: Other key indicators include:

Increased Inspired CO₂: The most accurate method is to monitor the inspired CO₂

concentration using a capnograph. A rise from a baseline of zero indicates that the soda
lime is no longer effectively removing CO₂.[4][8][9]

Lack of Heat: The CO₂ absorption reaction is exothermic (produces heat). A cool canister

during active use suggests the reaction has ceased and the soda lime is exhausted.[1][10]

Hardness of Granules: The granules may become hard and brittle as they are exhausted.[1]

Clinical Signs: In animal studies, signs of hypercapnia (excess CO₂), such as an increased

breathing rate (tachypnea), may be observed.[1][8]

Troubleshooting Guide
Q: Why did my soda lime change color prematurely or much faster than expected? A: This can

be caused by several factors:
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High CO₂ Load: Higher than usual metabolic CO₂ production from the subject.

High Gas Flow Rates: High fresh gas flow can accelerate the drying of the granules and

reduce the efficiency of absorption.[3]

Improper Packing: Loose packing can lead to "channeling," where gas bypasses most of the

granules, causing rapid exhaustion along the channel.[1]

Q: There is no color change, but I suspect the soda lime is exhausted. What should I do? A:

Do not rely solely on the absence of color change.[8] The most definitive way to confirm

exhaustion is by using a capnograph to measure the inspired CO₂ concentration (FiCO₂).[4] If

the FiCO₂ is greater than zero, the soda lime is exhausted and must be changed immediately.

[9] You can also check for a lack of heat production from the canister during use.[10]

Q: The exhausted color faded overnight. Can I reuse the soda lime? A: No. The fading of the

color is a known phenomenon called "regeneration," but it is misleading.[1][3] The absorption

capacity is not restored, and the soda lime will become exhausted again very quickly upon re-

exposure to CO₂.[1][8] Always replace soda lime that has previously indicated exhaustion.

Q: The color change in my canister is uneven. What does this mean? A: Uneven color change

is a classic sign of channeling.[1] This occurs when the soda lime granules are not packed

uniformly, allowing gas to take the path of least resistance. This is a critical issue because

significant amounts of CO₂ can pass through the canister even if large portions of the soda
lime remain fresh. The canister should be repacked or replaced.

Data Presentation
Table 1: Soda Lime Composition and CO₂ Absorption Capacity
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Parameter Value Reference(s)

Typical Composition

Calcium Hydroxide (Ca(OH)₂) ~80% [7]

Water (H₂O) ~15% [7]

Sodium Hydroxide (NaOH) ~5% [7]

Potassium Hydroxide (KOH) <0.1% [7]

Silica (for hardness) Added in small amounts [7]

CO₂ Absorption Capacity

Soda Lime
~19 g of CO₂ per 100 g of

absorbent
[7]

Approx. 15-26 L of CO₂ per

100 g of absorbent
[2][7]

Amsorb® (calcium hydroxide

lime)

Approx. 50% of soda lime's

capacity
[7][11]

Experimental Protocols
Protocol: Determining Soda Lime Exhaustion Using Capnography

Objective: To accurately determine the functional exhaustion point of a soda lime canister by

monitoring inspired carbon dioxide (FiCO₂).

Methodology:

Setup: Integrate a capnograph into the breathing circuit of your experimental setup. Ensure

the gas sampling line is placed correctly to measure the composition of the inspired gas (the

gas flowing towards the subject after passing through the CO₂ absorber).

Establish Baseline: Before introducing a subject or a source of CO₂, run the system with

fresh gas flow to purge the circuit. The capnograph should display an FiCO₂ reading of zero.

This is your baseline.
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Initiate Experiment: Begin the experiment, allowing the gas to circulate through the soda
lime canister.

Continuous Monitoring: Continuously monitor the capnograph waveform and the numerical

FiCO₂ value throughout the experiment.

Identify Exhaustion Point: Soda lime exhaustion is indicated when the capnograph baseline

begins to rise above zero.[8] This means CO₂ is no longer being fully absorbed and is

present in the inspired gas.

Action: A confirmed and sustained rise in FiCO₂ above the baseline (e.g., >0.5%) indicates

that the soda lime is exhausted and must be replaced immediately to prevent hypercapnia.

[3]

Mandatory Visualization
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Is Soda Lime in Use?

Monitor Indicators
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Caption: Decision flowchart for assessing soda lime exhaustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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